(E)-N-(6-acetamido-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(6-acetamido-3-methyl-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C18H14N4O2S2/c1-10(23)19-11-7-8-13-15(9-11)26-18(22(13)2)21-16(24)17-20-12-5-3-4-6-14(12)25-17/h3-9H,1-2H3,(H,19,23)
• InChI Key: RURMCQJAKBNRAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=NC4=CC=CC=C4S3)S2)C
• Molecular Formula: C18H14N4O2S2
• Molecular Weight: 382.5 g/mol

Description

Benzo[d]thiazol and its derivatives are important heterocyclic compounds that have gained significant attention due to their broad spectrum of biological activities. They have been used in the development of new chemotherapeutics that act selectively on the target without side effects.

Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction. Another method involves a highly efficient unprecedented catalyst-free microwave-assisted procedure for synthesizing benzo[d]imidazo[2,1-b]thiazoles and N-alkylated 2-aminobenzo[d]oxazol in green media.

Molecular Structure Analysis

The thiazolo [5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve 1,3-dipolar cycloaddition.

Physical And Chemical Properties Analysis

These compounds are characterized by 1 H NMR, 13 C NMR, HPLC, and MS spectral analysis. The thiazolo [5,4-d]thiazole moiety possesses some appealing features towards applications in organic electronics.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, related compounds have shown good cytotoxicity against tested cell lines as compared with that of standard drug Cisplatin.

Safety and Hazards

The safety and hazards of these compounds are typically evaluated through in vitro cytotoxic activity against human cancer cell lines.

Future Directions

The development of novel chemotherapeutics, which selectively act on the target without side effects, has become a primary objective of medicinal chemists. Further structural modifications and in-depth studies are needed to fully understand the potential of these compounds.